Cas no 1261774-86-0 (3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1261774-86-0
• MF: C₁₄H₆Cl₃F₃N₂
• MW: 365.565050601959
• CID: 4913296
• Update Time: 2025-05-26

3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H6Cl3F3N2/c15-9-6-11(17)10(16)5-8(9)7-1-2-13(14(18,19)20)22-12(7)3-4-21/h1-2,5-6H,3H2
• InChI Key： PBOXFEPGAJVOLP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC=C(C(F)(F)F)N=C1CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 437
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile

3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1261774-86-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with substituents that confer distinctive electronic and chemical properties. The trichlorophenyl group attached to the pyridine ring introduces significant electron-withdrawing effects, while the trifluoromethyl group enhances the compound's stability and reactivity. These features make it an invaluable tool in modern chemical synthesis and material development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic processes. Researchers have demonstrated that 3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile exhibits exceptional thermal stability and chemical inertness, making it ideal for use in high-performance materials. For instance, studies have shown its potential as a precursor for advanced polymers and high-temperature resistant coatings.

The compound's electronic properties are particularly noteworthy. The presence of the acetonitrile group at the 2-position of the pyridine ring significantly alters the molecule's conjugation pattern, leading to unique optical and electronic characteristics. This has prompted its exploration in optoelectronic devices, where it has shown promise as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has highlighted its ability to enhance device efficiency by optimizing charge transport properties.

In addition to its electronic applications, 3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile has garnered attention in pharmaceutical chemistry. Its structure allows for selective interactions with biological molecules, making it a potential candidate for drug delivery systems. Studies are ongoing to evaluate its efficacy as a carrier for hydrophobic drugs, leveraging its lipophilic nature to improve drug solubility and bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the chlorination of aromatic rings under controlled conditions and subsequent substitution reactions to introduce the trifluoromethyl group. Advanced spectroscopic techniques such as NMR and IR spectroscopy are employed to confirm the compound's structure and purity.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile to assess its potential impact on ecosystems. Preliminary findings suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for responsible handling and disposal practices.

In conclusion, 3-(2,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1261774-86-0) stands as a testament to the ingenuity of modern chemistry. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an even more significant role in advancing materials science and pharmaceutical development.